Cas no 126826-53-7 (Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-[(phenylmethyl)amino]-)

• Product Name: Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-[(phenylmethyl)amino]-
• CAS No: 126826-53-7
• MF: C₁₉H₂₃N₃O₂S
• MW: 357.469823122025
• CID: 177924
• PubChem ID: 6510236
• Update Time: 2025-04-19

Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-[(phenylmethyl)amino]-
• 4-(benzylamino)-N-(1-ethylpyrrolidin-2-ylidene)benzenesulfonamide
• 126826-53-7
• Benzenesulfonamide, N-(1-ethyl-2-pyrrolidinylidene)-4-((phenylmethyl)amino)-
• N-(1-Ethyl-2-pyrrolidinylidene)-4-((phenylmethyl)amino)benzenesulfonamide

• Inchi： 1S/C19H23N3O2S/c1-2-22-14-6-9-19(22)21-25(23,24)18-12-10-17(11-13-18)20-15-16-7-4-3-5-8-16/h3-5,7-8,10-13,20H,2,6,9,14-15H2,1H3/b21-19-
• InChI Key： SABNYUQAMCDTIY-VZCXRCSSSA-N
• SMILES： S(C1C=CC(=CC=1)NCC1C=CC=CC=1)(/N=C1/CCCN/1CC)(=O)=O

Computed Properties

• Exact Mass: 357.151
• Monoisotopic Mass: 357.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 526.7°Cat760mmHg
• Flash Point: 272.3°C
• Refractive Index: 1.615